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Compound of Interest

Compound Name:
1-Methylcyclohexanecarboxylic

Acid-d10

Cat. No.: B15622785

Get Quote

An In-depth Technical Guide to 1-Methylcyclohexanecarboxylic Acid-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of 1-Methylcyclohexanecarboxylic Acid-d10. The information is tailored for

researchers, scientists, and professionals in drug development who may utilize this isotopically

labeled compound in their studies.

Core Physical and Chemical Properties
1-Methylcyclohexanecarboxylic Acid-d10 is a deuterated analog of 1-

methylcyclohexanecarboxylic acid. The deuterium labeling makes it a valuable tool in various

research applications, particularly in metabolic studies and as an internal standard for mass

spectrometry-based quantification.
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The following table summarizes the key physical and chemical data for 1-
Methylcyclohexanecarboxylic Acid-d10 and its non-deuterated counterpart for comparison.

Property
1-
Methylcyclohexanecarbox
ylic Acid-d10

1-
Methylcyclohexanecarbox
ylic Acid (Non-deuterated)

Molecular Formula C₈H₄D₁₀O₂[1][2] C₈H₁₄O₂[3][4]

Molecular Weight 152.26 g/mol [1] 142.20 g/mol [5]

Appearance
White to yellow crystals or

crystalline powder[6]

Colorless to pale yellow liquid

or solid[3]

Melting Point
Not explicitly stated for d10

form.
36-39 °C[6][7]

Boiling Point
Not explicitly stated for d10

form.
234 °C[6][7]

Solubility
Soluble in Ethyl Acetate,

Methanol[1], Chloroform[6]
Moderately soluble in water[3]

CAS Number
Not consistently available;

unlabeled is 1123-25-7[2]
1123-25-7[4]

Experimental Applications and Protocols
1-Methylcyclohexanecarboxylic Acid-d10 serves as a crucial tool in advanced scientific

research. Its primary applications lie in its use as an internal standard for analytical chemistry

and in the synthesis of other complex molecules.

Use as an Internal Standard
In quantitative analysis, particularly in chromatography and mass spectrometry, an internal

standard is essential for accurate and precise measurements. The deuterated form of a

molecule is an ideal internal standard because it co-elutes with the non-deuterated analyte but

is distinguishable by its higher mass.

General Experimental Protocol for Use as an Internal Standard:
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Standard Preparation: A stock solution of 1-Methylcyclohexanecarboxylic Acid-d10 is

prepared in a suitable solvent (e.g., Methanol) at a known concentration.

Sample Spiking: A precise volume of the internal standard stock solution is added to all

samples, calibration standards, and quality control samples before any sample preparation

steps (e.g., extraction, derivatization).

Sample Preparation: The samples are processed according to the specific analytical method.

This may involve liquid-liquid extraction, solid-phase extraction, or protein precipitation.

Instrumental Analysis: The prepared samples are injected into the analytical instrument (e.g.,

LC-MS, GC-MS).

Data Analysis: The peak area of the analyte (1-methylcyclohexanecarboxylic acid) is

normalized to the peak area of the internal standard (1-Methylcyclohexanecarboxylic
Acid-d10). This ratio is then used to construct a calibration curve and quantify the analyte in

the unknown samples.

Application in Chemical Synthesis
Isotopically labeled compounds are instrumental in tracing the metabolic fate of molecules and

in elucidating reaction mechanisms. 1-Methylcyclohexanecarboxylic Acid-d10 has been

noted for its use in the synthesis of p38 MAP kinase inhibitors[1].

Logical Workflow for Synthesis Application:

The following diagram illustrates the logical flow of using 1-Methylcyclohexanecarboxylic
Acid-d10 in a synthetic pathway.

1-Methylcyclohexanecarboxylic Acid-d10
(Starting Material)

Chemical Transformation
(e.g., amidation, esterification)

Reaction Deuterated IntermediateFormation Further Synthetic Steps Final Product
(e.g., Labeled p38 MAP Kinase Inhibitor)

Click to download full resolution via product page

Logical workflow for utilizing 1-Methylcyclohexanecarboxylic Acid-d10 in synthesis.

Signaling Pathway Context: p38 MAP Kinase
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While 1-Methylcyclohexanecarboxylic Acid-d10 itself is not directly involved in signaling, its

use in the synthesis of p38 MAP kinase inhibitors places it in the context of this important

cellular pathway. The p38 MAP kinase pathway is activated by cellular stress and inflammatory

cytokines, leading to a variety of cellular responses, including inflammation, apoptosis, and cell

differentiation.

The diagram below provides a simplified representation of the p38 MAP kinase signaling

pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15622785/docs?utm_src=pdf-body#1-methylcyclohexanecarboxylic-acid-d10-physical-characteristics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular

Cell Membrane

Intracellular

Stress/Cytokines

Receptor

MAPKKK
(e.g., TAK1, MEKKs)

Activation

MAPKK
(MKK3/6)

Phosphorylation

p38 MAP Kinase

Phosphorylation

Transcription Factors & Proteins
(e.g., ATF2, MAPKAPK2)

Phosphorylation

Cellular Response
(Inflammation, Apoptosis)

Click to download full resolution via product page

Simplified p38 MAP Kinase signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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